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Introduction & Therapeutic Positioning
Cefteram Pivoxil (CFTM-PI) is an oral, third-generation cephalosporin ester prodrug.[1][2] Upon

intestinal absorption, it is rapidly hydrolyzed by non-specific esterases into its active metabolite,

Cefteram (CFTM).

In the landscape of multidrug-resistant (MDR) respiratory pathogens, Cefteram occupies a

critical niche due to its high affinity for specific Penicillin-Binding Proteins (PBPs) that are often

mutated in resistant strains. It is particularly distinguished by its potent activity against BLNAR

(β-lactamase-negative, ampicillin-resistant) Haemophilus influenzae and penicillin-intermediate

Streptococcus pneumoniae (PISP).

Critical Application Note: For all in vitro experimentation (MIC determination, Time-Kill studies),

researchers must use Cefteram (free acid). The Pivoxil prodrug lacks antibacterial activity in

vitro because the necessary esterases for hydrolysis are absent in standard culture media.

Mechanism of Action & Resistance Evasion

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12290953#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/8222459/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cefteram-pivoxil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12290953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cefteram exerts bactericidal activity by inhibiting peptidoglycan synthesis.[2][3][4] Its structural

configuration allows it to evade common resistance mechanisms:

BLNAR H. influenzae: Resistance here is driven by mutations in the ftsI gene encoding

PBP3. Cefteram maintains high binding affinity to PBP3 despite these conformational

changes, superior to many other oral cephalosporins [1].

PRSP (S. pneumoniae): Cefteram targets PBP2x and PBP2b. While high-level resistance

exists, Cefteram often retains lower MICs against PISP strains compared to cefaclor or

cefixime [2].
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Figure 1: Pharmacological activation pathway of Cefteram Pivoxil. Note the critical hydrolysis

step required before target engagement.

Experimental Protocol: In Vitro Susceptibility
Testing[5][6]
This protocol is adapted from CLSI (M07) guidelines, specifically modified for the handling of

Cefteram free acid against fastidious respiratory pathogens.

Materials Required[7][8]
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Compound: Cefteram (Free Acid) reference powder (purity >95%). Do not use crushed

tablets.

Solvent: Dimethyl Sulfoxide (DMSO) or 0.1 M Phosphate Buffer (pH 7.0).

Media:

S. pneumoniae:[2][3][5][6][7][8] Cation-Adjusted Mueller-Hinton Broth (CAMHB) + 2-5%

Lysed Horse Blood (LHB).

H. influenzae:[2][3][5][6][7][8][9] Haemophilus Test Medium (HTM).[10]

QC Strains:S. pneumoniae ATCC 49619, H. influenzae ATCC 49247.

Stock Solution Preparation (Self-Validating Step)
Cefteram free acid has poor water solubility.

Weigh active powder (correcting for potency/water content).

Dissolve in minimal volume of DMSO (e.g., 1/10th of final volume) or 0.1M Sodium

Bicarbonate.

Dilute to final volume with sterile water.

Validation: Check for precipitation. If precipitate forms, the concentration is too high or pH is

incorrect. Filter sterilization (0.22 µm) is recommended after full dissolution, but account for

potential adsorption (bind-test recommended).
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Figure 2: Step-by-step workflow for determining Minimum Inhibitory Concentration (MIC).
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Data Analysis & Interpretation
The following table summarizes expected MIC ranges for Cefteram against key phenotypes.

These values serve as a baseline for validating experimental results [3][4].

Pathogen
Phenotype

Resistance
Mechanism

Cefteram MIC₉₀
(µg/mL)

Interpretation

S. pneumoniae

(PSSP)
Wild Type ≤ 0.06 Highly Susceptible

S. pneumoniae (PISP) Low-affinity PBP2x 0.25 - 0.5
Susceptible/Intermedi

ate

S. pneumoniae

(PRSP)

High-affinity PBP

mutations
1.0 - 4.0 Variable/Resistant

H. influenzae

(BLNAR)
PBP3 mutation (ftsI) 0.06 - 0.12 Highly Effective

H. influenzae (BLPAR) TEM-1 β-lactamase ≤ 0.06
Susceptible (Stable to

TEM-1)

M. catarrhalis β-lactamase positive ≤ 0.25 Susceptible

Note: Cefteram is generally stable against common plasmid-mediated β-lactamases

(TEM/SHV) found in respiratory pathogens but may be hydrolyzed by ESBLs.

PK/PD Modeling for Dosing Optimization
For drug development professionals, the efficacy of Cefteram is time-dependent.

PK Parameter: T > MIC (Time that free drug concentration exceeds MIC).

Target: For cephalosporins, T > MIC of 40-50% of the dosing interval is required for

bactericidal activity.

Simulation:

Oral bioavailability is ~20-30% but increases with food.
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Peak serum concentration (Cmax) after a 200mg dose is approximately 1.2 - 1.5 µg/mL.

Clinical Implication: Against BLNAR H. influenzae (MIC ~0.06), a standard dose easily

achieves >60% T>MIC. Against PRSP (MIC ~2.0), standard oral dosing may fail to

achieve the PD target, necessitating combination therapy or alternative agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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